Cas no 111087-28-6 (1,3-Cyclohexanedione, 5-(1-methylpropyl)-2-(2-pyridinyl)-)
111087-28-6 structure
Product Name:1,3-Cyclohexanedione, 5-(1-methylpropyl)-2-(2-pyridinyl)-
CAS No:111087-28-6
MF:C15H19NO2
MW:245.31686425209
CID:1195908
Update Time:2024-08-02
1,3-Cyclohexanedione, 5-(1-methylpropyl)-2-(2-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
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- 1,3-Cyclohexanedione, 5-(1-methylpropyl)-2-(2-pyridinyl)-
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- Inchi: 1S/C15H19NO2/c1-3-10(2)11-8-13(17)15(14(18)9-11)12-6-4-5-7-16-12/h4-7,10-11,15H,3,8-9H2,1-2H3
- InChI Key: KBPVLNWBXIPBAM-UHFFFAOYSA-N
- SMILES: C1(=O)CC(C(C)CC)CC(=O)C1C1=NC=CC=C1
Computed Properties
- Exact Mass: 245.14167
Experimental Properties
- Density: 1.088±0.06 g/cm3(Predicted)
- Boiling Point: 410.3±45.0 °C(Predicted)
- PSA: 47.03
- pka: 1.98±0.25(Predicted)
1,3-Cyclohexanedione, 5-(1-methylpropyl)-2-(2-pyridinyl)- Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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